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Compound of Interest |

Compound Name: Tributyl(ethoxymethyl)stannane
CAS No.: 1067-44-3
Cat. No.: B13461877
- 7

Executive Summary: The Zero-Discharge Mandate

Tributyl(ethoxymethyl)stannane (CAS: 10175-28-7) is a highly lipophilic organotin reagent
commonly used as a Stille coupling precursor. Unlike standard organic solvents, this compound
and its byproducts (e.g., tributyltin chloride) pose a severe, long-term threat to aquatic
ecosystems due to bioaccumulation and endocrine disruption (imposex in marine life).

Core Directive: Under no circumstances shall this compound, its reaction mixtures, or aqueous
washes enter the municipal sewer system. All waste must be captured, segregated as "Toxic
Organometallic Waste," and incinerated via a licensed hazardous waste vendor.

Hazard Identification & Risk Assessment

Expert Insight: The danger of tributyltin (TBT) derivatives lies in their amphiphilic nature. The
lipophilic butyl chains allow the compound to penetrate biological membranes, while the tin
center disrupts oxidative phosphorylation and ion gradients.
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Critical Safety

Hazard Class H-Code Description L
Implication
Zero mouth-pipetting;
o o Wash hands
Acute Toxicity H301 Toxic if swallowed ) )
immediately after
doffing gloves.
Permeates standard
) nitrile gloves over
o Harmful in contact )
Dermal Toxicity H312 ] ] time. Double-glove or
with skin ) )
use Silver Shield®
liners.
Neurotoxic and
Causes organ ) ]
Target Organ H372 immunotoxic. Use
damage (Prolonged) )
only in a fume hood.
Strict "Zero Drain”
Very toxic to aquatic olicy. All glassware
Environmental H410 y g poliey J

life (Long-lasting)

rinseate must be

collected.

Waste Segregation & Storage Protocol

Proper segregation is not just bureaucratic; it prevents dangerous chemical incompatibilities.

Organotins are reducing agents and can react violently with strong oxidizers.

The "Heavy Metal Organic" Stream

Do not mix organotin waste with standard "Halogenated" or "Non-Halogenated" solvent drums

unless explicitly authorized by your EHS officer.

o Container Type: Amber glass or High-Density Polyethylene (HDPE).

e Labeling: Must read "Hazardous Waste - Toxic Organotin Compounds."

e Incompatibilities: Keep separate from oxidizers (e.g., peroxides, nitric acid) and strong acids

(which can cleave the alkyl-tin bond, releasing volatile tin species).
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Visual Workflow: Waste Stream Decision Matrix

The following diagram illustrates the logic for segregating Tributyl(ethoxymethyl)stannane
waste from general laboratory streams.
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Figure 1: Decision matrix ensuring no organotin waste enters municipal water or incompatible
solvent streams.

Advanced Deactivation: The KF/Silica Protocol

Expertise & Experience: While incineration is the ultimate disposal method, handling liquid
organotin waste is risky. In synthetic workflows (e.g., Stille couplings), the tin byproduct is often
difficult to remove. A field-proven method to sequester tin and lower the toxicity of the liquid
waste stream is the Potassium Fluoride (KF) / Silica Gel precipitation method. This converts
soluble tributyltin species into insoluble polymeric tributyltin fluoride, which can be filtered and
disposed of as solid waste.

Protocol: Sequestration of Tin Byproducts

Purpose: To remove soluble tin residues from organic filtrates before disposal, or to treat a
reaction mixture.

» Preparation: Prepare a 10% w/w mixture of Potassium Fluoride (KF) on Silica Gel.

o Treatment: Add the KF/Silica mixture to your organic reaction solvent containing the tin
residues.

o Ratio: Use approximately 10g of KF/Silica per 1g of theoretical tin byproduct.

e Stirring: Stir vigorously for 30 minutes at room temperature. The soluble tributyltin
chloride/ethoxide converts to insoluble tributyltin fluoride (

).

o Filtration: Filter the mixture through a fritted glass funnel or a pad of Celite.
» Disposal:

o Solid: The filter cake contains the concentrated tin. Place in a jar labeled "Solid Toxic
Waste (Organotin).”

o Filtrate: The liquid solvent is now significantly reduced in tin content but should still be
treated as hazardous organic waste.
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Spill Response Procedures

Immediate Action Required: Evacuate the immediate area if the spill is large (>100mL) or

outside a fume hood.

Step Action Technical Rationale
Don Nitrile gloves (double ]
Prevent dermal absorption
1. PPE layer) + Safety Goggles + Lab
(H312).[1]
Coat.
) Circle the spill with absorbent Prevent migration to floor
2. Contain o i
socks or vermiculite. drains.
Cover liquid with Vermiculite or  Inert absorption.[2] Charcoal
3. Absorb ) o o
Activated Charcoal. helps bind lipophilic tin.
Scoop material into a wide- N
] ] ] Detergents solubilize
4. Clean mouth jar. Wipe surface with

soap/water.[3][4][5][6]

remaining lipophilic residues.

5. Decontaminate

Optional: Wipe area with dilute

bleach (oxidizer).

Oxidizes residual organic tin
(Use caution: ventilation

required).

"Hazardous Waste - Debris

Alerts disposal vendor to

6. Label ) ) - o
from Organotin Spill." specific toxicity.[7]
Visual Workflow: Spill Response Logic
Duunlem?il?ﬁ:; sggies H Apply Vermiculite/Charcoal }—»{ Collect in Wide-Mouth Jar T:;:l:“sl;llsf‘gben:

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safely managing a laboratory spill of

Tributyl(ethoxymethyl)stannane.

Regulatory Compliance (RCRA & DOT)
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* RCRA Status: While Tin is not one of the 8 RCRA metals (D004-D011), organotins are often
classified as hazardous due to Toxicity (if they fail TCLP for other constituents) or are P/U
listed in specific state regulations.

o Best Practice: Always classify as Hazardous Waste based on the SDS toxicity
characteristics (H301, H410).

o DOT Shipping Name: When preparing for pickup, the likely designation is:

UN Number: UN 2788

[e]

o

Proper Shipping Name: Organotin compounds, liquid, n.o.s.
(Tributyl(ethoxymethyl)stannane)

o

Class: 6.1 (Toxic)

[¢]

Packing Group: Il or IlI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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